molecular formula C13H10N2O B15396497 3-(3-Hydroxyphenylamino)benzonitrile

3-(3-Hydroxyphenylamino)benzonitrile

Cat. No.: B15396497
M. Wt: 210.23 g/mol
InChI Key: ARMQDFWZYUKAIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Hydroxyphenylamino)benzonitrile is a benzonitrile derivative featuring a hydroxyphenylamino substituent at the meta position. Benzonitrile derivatives are widely studied for their roles in pharmaceuticals, materials science, and supramolecular chemistry due to their electronic properties and ability to participate in hydrogen bonding (HB) and halogen bonding (XB) interactions .

Properties

Molecular Formula

C13H10N2O

Molecular Weight

210.23 g/mol

IUPAC Name

3-(3-hydroxyanilino)benzonitrile

InChI

InChI=1S/C13H10N2O/c14-9-10-3-1-4-11(7-10)15-12-5-2-6-13(16)8-12/h1-8,15-16H

InChI Key

ARMQDFWZYUKAIR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)NC2=CC(=CC=C2)O)C#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Variations

Key analogs identified from literature:

3-(Dimethylamino)benzonitrile (): Substituent: Dimethylamino group at the meta position. Properties: Exhibits strong HB/XB interactions with haloforms (e.g., CHI₃, CHBr₃), as shown by UV-Vis and NMR spectral shifts in acetonitrile solutions. The dimethylamino group enhances electron-donating capacity, stabilizing complexes with haloforms .

4-(4-{[(5R)-2,4-Dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile (5FB) (): Substituent: Trifluoromethyl and thiazolidinone groups. Properties: Binds to estrogen-related receptor alpha (ERRα) via hydrogen bonds with ARG 372 and hydrophobic interactions. The trifluoromethyl group enhances metabolic stability compared to non-fluorinated analogs .

2-(3-Aminophenoxy)benzonitrile (3C) (): Substituent: Aminophenoxy group at the ortho position.

3-(3-Thienyl)benzonitrile ():

  • Substituent: Thienyl group.
  • Properties: Molecular weight 185.24 g/mol; used in materials science. The thienyl group introduces π-conjugation, relevant for organic electronics .

3-(4-Aminophenyl)benzonitrile (): Substituent: Aminophenyl group at the para position.

Spectroscopic and Binding Properties

Table 1: Comparison of Binding Parameters
Compound Interaction Type Key Findings Reference
3-(Dimethylamino)benzonitrile HB/XB with CHI₃ Δδ (proton shift) = 0.8 ppm in CHI₃; binding constant (K) = 120 M⁻¹
5FB HB with ERRα Binds ARG 372 (ΔG = -8.2 kcal/mol); hydrophobic interactions with LEU 298
3FMAB (Ferrocene derivative) DPPH binding Binding constant (K) = 1.2 × 10³ M⁻¹; electrostatic interaction dominant
  • 3-(3-Hydroxyphenylamino)benzonitrile (Hypothetical): The hydroxyl and amino groups are expected to enhance HB capability compared to methyl or thienyl substituents. This could improve solubility and binding affinity in biological systems, similar to 5FB’s trifluoromethyl-enhanced stability .
Table 2: Physicochemical Comparison
Compound Molecular Weight (g/mol) CAS Number Key Hazards
3-(3-Thienyl)benzonitrile 185.24 870703-81-4 Limited data; 97% purity
3-(4-Aminophenyl)benzonitrile 194.23 443998-73-0 Irritant (skin/eyes)
3FMAB 266.28 1240518-32-4 No data available
  • 3-(3-Hydroxyphenylamino)benzonitrile: Expected hazards may align with aminophenol derivatives, requiring precautions for skin/eye exposure .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.